Cas no 2751614-85-2 (1-[(5-Cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid)

• Product Name: 1-[(5-Cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid
• CAS No: 2751614-85-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6401448
• PubChem ID: 165646935
• Update Time: 2025-06-09

1-[(5-Cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2751614-85-2
• EN300-37156575
• 1-[(5-cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid
• 1-[(5-Cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H8N2O3/c11-5-7-1-2-8(12-6-7)15-10(3-4-10)9(13)14/h1-2,6H,3-4H2,(H,13,14)
• InChI Key： KNDDGXZMHGIMDN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.2Ų

Additional information on 1-[(5-Cyanopyridin-2-yl)oxy]cyclopropane-1-carboxylic acid

Professional Introduction to 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid (CAS No. 2751614-85-2)

1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid], identified by the Chemical Abstracts Service Number (CAS No.) 2751614-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring linked to a pyridine moiety through an oxygen atom, with a cyano group further functionalizing the pyridine ring. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring in 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid introduces rigidity to the molecular framework, which can influence the compound's interactions with biological targets. This rigidity is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the presence of the cyano group can serve as a pharmacophore, contributing to the compound's pharmacological activity. The pyridine ring, on the other hand, is a common feature in many bioactive molecules and can facilitate interactions with biological receptors through hydrogen bonding or other non-covalent interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential of 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid as a lead compound for drug discovery. Studies have demonstrated that the structural motifs present in this molecule can be effectively utilized to modulate various biological pathways. For instance, the combination of the cyclopropane and pyridine moieties may allow for selective interaction with enzymes or receptors involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease.

In addition to its potential therapeutic applications, 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid has shown promise in agricultural research. The unique structural features of this compound may contribute to its efficacy as a plant growth regulator or pesticide. By targeting specific enzymes or receptors in plants, this molecule could potentially enhance crop yield or protect plants from harmful pathogens. Such applications are particularly relevant in the context of global food security challenges, where innovative solutions are needed to increase agricultural productivity.

The synthesis of 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the expertise of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

From a medicinal chemistry perspective, 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid represents an excellent example of how structural diversity can be leveraged to discover novel bioactive compounds. The integration of different pharmacophoric elements into a single molecular scaffold allows for fine-tuning of pharmacological properties, including potency, selectivity, and pharmacokinetic profiles. This approach is particularly valuable in addressing complex diseases that require multi-target intervention.

Recent preclinical studies have begun to explore the potential of 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid as an inhibitor of key enzymes involved in cancer metabolism. By disrupting metabolic pathways that are aberrantly activated in tumor cells, this compound may offer a new therapeutic strategy for combating cancer. Preliminary results suggest that it can effectively suppress tumor growth in vitro and in vivo models, although further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

The versatility of 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid also extends to its potential use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing libraries of diverse compounds for high-throughput screening assays. Such libraries are instrumental in identifying novel lead compounds with therapeutic potential across various disease areas.

In conclusion, 1-[(5-Cyanopyridin-2-yl)oxycyclopropane-1-carboxylic acid (CAS No. 2751614-85-2) is a multifaceted compound with significant promise in pharmaceutical and agricultural applications. Its unique structural features, combined with its potential biological activities, make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.